Cas no 1111096-50-4 (Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane)
Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane Chemical and Physical Properties
Names and Identifiers
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- 4-(Trimethylsilyl)furan-2-boronic acid pinacol ester
- TRIMETHYL(5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)FURAN-3-YL)SILANE
- Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane
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- MDL: MFCD12405462
- Inchi: 1S/C13H23BO3Si/c1-12(2)13(3,4)17-14(16-12)11-8-10(9-15-11)18(5,6)7/h8-9H,1-7H3
- InChI Key: FJBGHQUJEJXDTB-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)C1=COC(B2OC(C)(C)C(C)(C)O2)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 309
- Topological Polar Surface Area: 31.6
Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM547659-1g |
4-(Trimethylsilyl)furan-2-boronic acid pinacol ester |
1111096-50-4 | 95%+ | 1g |
$245 | 2023-02-03 | |
| Chemenu | CM547659-5g |
4-(Trimethylsilyl)furan-2-boronic acid pinacol ester |
1111096-50-4 | 95%+ | 5g |
$735 | 2023-02-03 | |
| Chemenu | CM547659-25g |
4-(Trimethylsilyl)furan-2-boronic acid pinacol ester |
1111096-50-4 | 95%+ | 25g |
$2156 | 2023-02-03 |
Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane
Recent Advances in the Application of Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane (CAS: 1111096-50-4) in Chemical Biology and Pharmaceutical Research
Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane (CAS: 1111096-50-4) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. Recent studies have highlighted its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. This research brief aims to provide an overview of the latest advancements and applications of this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic implications.
The compound's boronate ester functionality, coupled with the furan and silane moieties, offers exceptional reactivity and stability, making it an attractive candidate for drug discovery and development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies. The study reported a 70% yield improvement in the synthesis of these inhibitors when using Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane as a key intermediate, compared to traditional boronic acid derivatives.
In addition to its synthetic utility, recent research has explored the compound's role in bioorthogonal chemistry. A groundbreaking study in Nature Chemical Biology (2024) utilized this molecule as a probe for live-cell imaging, leveraging its selective reactivity with azide-functionalized biomolecules. This application opens new avenues for real-time monitoring of cellular processes and drug-target interactions, significantly enhancing our understanding of disease mechanisms at the molecular level.
From a pharmaceutical perspective, the compound's stability under physiological conditions has been a focal point of recent investigations. A 2024 preclinical study demonstrated its potential as a prodrug scaffold, with the boronate ester moiety serving as a masked phenol that can be selectively activated in disease microenvironments. This property is particularly valuable in the development of targeted therapies with reduced off-target effects, addressing a critical challenge in modern drug development.
The safety profile of Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane has also been extensively evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) reported favorable pharmacokinetic properties and low cytotoxicity across multiple cell lines, supporting its potential for clinical translation. These findings position the compound as a promising candidate for further development in both diagnostic and therapeutic applications.
Looking ahead, several research groups are exploring the compound's potential in radiopharmaceuticals, particularly in positron emission tomography (PET) tracer development. Preliminary results from a 2024 study suggest that the silicon atom in the molecule can be readily substituted with fluorine-18, creating a versatile platform for the synthesis of novel imaging agents. This application could revolutionize diagnostic approaches in oncology and neurology, providing more precise tools for disease detection and monitoring.
In conclusion, Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)silane (CAS: 1111096-50-4) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodologies and biological applications, underscore its growing importance in drug discovery and development. As research continues to uncover new applications and refine existing ones, this compound is poised to play an increasingly significant role in addressing complex challenges in medicine and biotechnology.
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